Cas no 2098063-20-6 ((1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2098063-20-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5043229
• Update Time: 2025-06-15

(1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-((tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine
• [1-(oxan-3-ylmethyl)pyrazol-4-yl]methanamine
• (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C10H17N3O/c11-4-10-5-12-13(7-10)6-9-2-1-3-14-8-9/h5,7,9H,1-4,6,8,11H2
• InChI Key： NBPDMNWLWPHVPT-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CN1C=C(CN)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1

Additional information on (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine

Introduction to (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine and Its Applications in Modern Chemical Biology

Compound with the CAS number 2098063-20-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The compound, formally known as (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine, represents a unique structural motif that combines a tetrahydropyran ring with a pyrazole scaffold, linked through a methanamine group. This intricate architecture has positioned it as a promising candidate for various biological and pharmaceutical applications.

The tetrahydropyran moiety in the molecular structure contributes to the overall solubility and bioavailability of the compound, making it an attractive scaffold for drug design. Furthermore, the pyrazole ring is well-documented for its biological activity, particularly in the realms of enzyme inhibition and receptor binding. The presence of these functional groups suggests that (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine could exhibit multiple pharmacological effects, depending on the specific modifications and derivations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and wide range of biological activities. For instance, pyrazole derivatives have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The incorporation of a tetrahydropyran ring into this framework enhances the compound's potential by improving its metabolic stability and reducing toxicity.

One of the most intriguing aspects of (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine is its potential as a lead compound for further drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes that are overexpressed in pathological conditions. This finding opens up new avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tetrahydropyran ring is typically introduced through nucleophilic addition reactions, while the pyrazole ring can be constructed via condensation reactions between hydrazine derivatives and α-haloketones. The methanamine group serves as a linker between these two key moieties, providing stability and facilitating further functionalization.

From a computational chemistry perspective, the molecular structure of (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine has been subjected to extensive modeling studies to predict its biological activity. Molecular docking simulations have revealed potential binding interactions with various protein targets, suggesting multiple mechanisms of action. These simulations have guided experimental efforts by highlighting key regions for structural optimization.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining whether a drug candidate will progress to human trials. Preliminary data suggest that (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazol-4-yl)methanamine exhibits favorable solubility and stability profiles, which are essential for oral administration.

In conclusion, the compound with CAS number 2098063-20-6, identified as (1-((Tetrahydro-2H-pyran-3-ylmethyl)-1H-pyrazol-4-ylmethanamine), represents a promising entity in the realm of chemical biology. Its unique structural features offer potential advantages in drug design and development. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play a significant role in future therapeutic strategies.